Cas no 33047-12-0 (1-Acetyl-2,1-benzisoxazol-3(1H)-one)

• Product Name: 1-Acetyl-2,1-benzisoxazol-3(1H)-one
• CAS No: 33047-12-0
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 2664958
• Update Time: 2023-08-06

1-Acetyl-2,1-benzisoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-2,1-benzisoxazol-3(1H)-one

• Inchi： 1S/C9H7NO3/c1-6(11)10-8-5-3-2-4-7(8)9(12)13-10/h2-5H,1H3
• InChI Key： DEAAWZVTNAJQAZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N1C(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Topological Polar Surface Area: 46.6